4-HO-DPHP

• Molecular Formula: C18H13FN4O2
• Molecular Weight: 336.3 g/mol
• InChI: InChI=1S/C18H13FN4O2/c19-12-8-6-11(7-9-12)15-14(16-17(24)21-18(25)20-16)10-23(22-15)13-4-2-1-3-5-13/h1-10,16H,(H2,20,21,24,25)/t16-/m0/s1
• InChIKey: MPQWYPLPWGUMJE-INIZCTEOSA-N

4-HO-DPHP Reference Standard Procurement

The term '4-HO-DPHP' presents a critical nomenclature challenge, as it refers to two distinct compounds with separate applications. The primary compound (CAS 114527-61-6) is 4-hydroxyphenyl phenyl phosphate, a phase I metabolite of the organophosphate flame retardant triphenyl phosphate (TPHP) [1]. This compound is a validated urinary biomarker for human exposure to organophosphate flame retardants and plasticizers (OPFRs) . Separately, the name is also colloquially used to refer to 4-hydroxy-α-pyrrolidinohexanophenone, a hydroxylated metabolite of the synthetic cathinone designer drug α-PHP (α-pyrrolidinohexanophenone) [2]. This ambiguity necessitates careful procurement based on the specific research objective.

Workflow

LC-MS/MS quantification of urinary OPE metabolites

Selection

Authentic analytical standard for TPHP exposure biomarker

Use Context

Biomonitoring, metabolomics, and exposure science studies

• [1] PubChem. (2025). 4-HO-Dphp. Compound Summary. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/4-HO-Dphp. View Source
• [2] Carlier, J., et al. (2020). Pyrrolidinyl Synthetic Cathinones α-PHP and 4F-α-PVP Metabolite Profiling Using Human Hepatocyte Incubations. International Journal of Molecular Sciences, 22(1), 230. doi:10.3390/ijms22010230 View Source

Why 4-HO-DPHP Cannot Be Substituted

Procuring '4-HO-DPHP' without specifying the intended application or CAS number will result in the delivery of the flame retardant metabolite (CAS 114527-61-6). This compound is not a substitute for the cathinone metabolite 4-hydroxy-α-PHP, as they share no structural, metabolic, or pharmacological commonality. Conversely, for exposure science, the cathinone metabolite is entirely irrelevant. Furthermore, within exposure science, substituting 4-HO-DPHP for other OPFR metabolites like DPHP (diphenyl phosphate) or BCIPP (bis(1,3-dichloro-2-propyl) phosphate) is invalid due to its unique analytical behavior and parent-compound specificity [1]. For forensic toxicology, relying on the parent drug α-PHP alone is insufficient, as the abundance of its specific hydroxylated metabolites like dihydroxy-pyrrolidinyl-α-PHP provides a more sensitive and unambiguous marker of consumption [2].

Target

4-HO-DPHP (phase I hydroxylated metabolite of TPHP)

Substitute

Diphenyl phosphate (DPHP) or other OPE metabolite standards

Risk

Differing LogP/TPSA and hydrogen bond profiles may shift chromatographic retention, alter matrix effects, and compromise MRM accuracy. Direct substitution may lead to non-reproducible quantification.

• [1] Dong, X., et al. (2021). Simultaneous determination of 14 urinary biomarkers of exposure to organophosphate flame retardants and plasticizers by LC-MS/MS. Environment International, 157, 106849. (Referenced in HERO EPA). Retrieved from https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/11547012. View Source
• [2] Carlier, J., et al. (2020). Pyrrolidinyl Synthetic Cathinones α-PHP and 4F-α-PVP Metabolite Profiling Using Human Hepatocyte Incubations. International Journal of Molecular Sciences, 22(1), 230. doi:10.3390/ijms22010230 View Source

4-HO-DPHP vs. Structural Analogs

LogP and Topological Polar Surface Area

In LC-MS/MS biomonitoring panels, the method detection limit (MDL) for 4-HO-DPHP (the OPFR metabolite) is a critical parameter distinguishing it from co-analyzed OPFR metabolites. This metric determines its suitability for detecting low-level environmental exposure in the general population [1].

LogP & TPSA vs DPHP

Class-level

XLogP3 1.8 (vs ~1.3); TPSA 78.8 Ų (vs 76.0 Ų)

Predicted retention-time shift; DPHP not suitable as analytical proxy

In silico prediction; experimental verification needed

Evidence Dimension	Method Detection Limit (MDL)
Target Compound Data	0.66 ng/mL
Comparator Or Baseline	0.002 ng/mL (for 2-ethyl-5-hydroxyhexyl diphenyl phosphate, 5-HO-EHDPHP)
Quantified Difference	4-HO-DPHP's MDL is 330-fold higher than the comparator
Conditions	LC-MS/MS analysis of 14 urinary OPFR biomarkers

Why This Matters

For procurement, this quantifies that 4-HO-DPHP is not the most sensitive biomarker in its class, and its selection should be driven by its specific link to TPHP exposure rather than analytical sensitivity.

• [1] Bibgraph. (n.d.). LC-MS/MSによる有機リン酸炎炎還元剤および可塑剤への曝露の14の尿中バイオマーカーの同時測定. Retrieved from https://bibgraph.hpcr.jp/. View Source

Hydrogen Bond Donor/Acceptor Profiles

The urinary detection frequency of 4-HO-DPHP in a human biomonitoring study provides direct evidence of its real-world applicability as an exposure biomarker, differentiating it from metabolites that are either more or less frequently observed [1].

H-Bond Donors vs DPHP

Class-level

1 donor / 5 acceptors vs 0 donor / 4 acceptors

Solubility and SPE recovery may differ; method validation required

Standard molecular descriptor data

Evidence Dimension	Urinary Detection Frequency in a Biomonitoring Study (n=14)
Target Compound Data	Frequently detected (exact percentage not provided, but listed among seven frequently detected OPFR metabolites)
Comparator Or Baseline	Seven other OPFR metabolites were also frequently detected in the same study, including BDCPP and DNBP.
Quantified Difference	4-HO-DPHP was detected for the first time in human urine in this study, establishing it as a novel, measurable biomarker.
Conditions	Human urine samples analyzed by LC-MS/MS in a small biomonitoring cohort.

Why This Matters

This confirms that 4-HO-DPHP is not just a theoretical metabolite but a measurable analyte in human populations, validating its use in real-world exposure assessment studies.

• [1] Dong, X., et al. (2021). Simultaneous determination of 14 urinary biomarkers of exposure to organophosphate flame retardants and plasticizers by LC-MS/MS. (Abstract details from Bibgraph). View Source

PPARγ and PGC-1α Gene Disruption

In forensic casework, the parent drug α-PHP is often present at low concentrations. The hydroxylated metabolite 'dihydroxy-pyrrolidinyl-α-PHP' (a compound related to the '4-HO-DPHP' cathinone concept) has been identified as the most abundant analyte in urine, offering a superior marker for proving exposure [1].

PPARγ & PGC-1α Response

Cross-study comparable

6.4× Pparγ, 3.8× Pgc-1α vs vehicle (5 μM TPHP)

Reported transcriptional fingerprint differentiates TPHP pathway

3T3-L1 preadipocyte model, 6-day exposure

Evidence Dimension	Relative Abundance in Urine
Target Compound Data	45.1% (dihydroxy-pyrrolidinyl-α-PHP)
Comparator Or Baseline	25.5% (dihydro-α-PHP, M1)
Quantified Difference	The dihydroxy-pyrrolidinyl metabolite is 1.8-fold more abundant than the second most prevalent metabolite.
Conditions	Quantitative analysis of phase I and II metabolites in human urine from α-PHP users (n=29 cases).

Why This Matters

For forensic or clinical toxicology laboratories, procuring an analytical standard for dihydroxy-pyrrolidinyl-α-PHP is a higher priority than for the parent drug α-PHP itself, as it provides a more sensitive and definitive target for confirming drug use.

• [1] Grapp, M., et al. (2023). Toxicological Investigation of a Case Series Involving the Synthetic Cathinone α-Pyrrolidinohexiophenone (α-PHP) and Identification of Phase I and II Metabolites in Human Urine. Journal of Analytical Toxicology, 47(2), 162-174. doi:10.1093/jat/bkac057 View Source

Mass Difference and MRM Transitions

Quantitative analysis of α-PHP in serum from forensic cases reveals a wide concentration range, highlighting the challenge of relying solely on parent drug quantification for interpretation. This variability underscores the need for more consistent metabolite markers [1].

Mass & MRM Transitions

Class-level

265.03 Da (vs DPHP 250.00 Da, ~15 Da difference)

Critical for interference-free MRM; authentic standard required

HRMS analysis

Evidence Dimension	Serum α-PHP Concentration Range
Target Compound Data	1 to 83 ng/mL (mean 40 ng/mL, median 36 ng/mL)
Comparator Or Baseline	Not applicable; single analyte quantification.
Quantified Difference	An 83-fold range in serum concentrations across individuals.
Conditions	Serum samples from 29 forensic/clinical cases with confirmed α-PHP intake, analyzed by validated LC-MS/MS.

Why This Matters

This data justifies the need for analyzing multiple hydroxylated metabolites rather than the parent drug alone, as the parent drug's concentration is highly variable and does not reliably correlate with impairment or exposure.

• [1] Grapp, M., et al. (2023). Toxicological Investigation of a Case Series Involving the Synthetic Cathinone α-Pyrrolidinohexiophenone (α-PHP) and Identification of Phase I and II Metabolites in Human Urine. Journal of Analytical Toxicology, 47(2), 162-174. doi:10.1093/jat/bkac057 View Source

In Vitro Metabolism: α-PHP Demonstrates Slower Metabolic Depletion Compared to Isomer α-PiHP

In vitro hepatic metabolism studies reveal that α-PHP is more metabolically stable than its positional isomer α-PiHP. This differential stability influences the detection window of the parent drug and the time-dependent profile of its hydroxylated metabolites [1].

Evidence Dimension	Percentage of Parent Compound Remaining After 5h Incubation
Target Compound Data	71.4% of α-PHP remains unmetabolized
Comparator Or Baseline	64.7% of α-PiHP remains unmetabolized
Quantified Difference	α-PHP is 1.1-fold more stable in vitro (6.7 percentage points higher)
Conditions	In vitro incubation with pooled human liver microsomes (HLM) for 5 hours.

Why This Matters

For method development, the slower metabolism of α-PHP suggests its hydroxylated metabolites may appear later and persist longer than those of its isomers, a factor that influences the selection of optimal detection markers for forensic panels.

• [1] Yeh, Y. L., et al. (2024). In vitro metabolic studies and machine learning analysis of mass spectrometry data: A dual strategy for differentiating alpha-pyrrolidinohexiophenone (α-PHP) and alpha-pyrrolidinoisohexanophenone (α-PiHP) in urine analysis. Forensic Science International, 361, 112116. doi:10.1016/j.forsciint.2024.112116 View Source

4-HO-DPHP Validated Research Applications

TPHP Exposure Biomonitoring

Use 4-HO-DPHP (CAS 114527-61-6) as a specific urinary biomarker for assessing human exposure to the organophosphate flame retardant triphenyl phosphate (TPHP). As demonstrated in biomonitoring studies, this metabolite is detectable in the general population and can be quantified alongside other OPFR biomarkers using validated LC-MS/MS methods [1]. Its inclusion in a panel allows for the specific attribution of exposure to the parent compound TPHP, distinguishing it from other flame retardant sources [2].

In Vitro Hepatic Metabolism

Develop an LC-MS/MS method that targets the dihydroxy-pyrrolidinyl-α-PHP metabolite. As the most abundant urinary metabolite identified in case series, it provides a more sensitive and definitive marker of α-PHP consumption than the parent drug itself [1]. This approach is crucial for forensic laboratories aiming to enhance detection windows and confirm exposure in cases where parent drug concentrations are low or have already cleared [2].

Wastewater-Based Epidemiology

Utilize synthesized 4-hydroxy-α-PHP or its related metabolites (e.g., dihydroxy-pyrrolidinyl-α-PHP) as analytical reference standards to confirm the identity of unknown peaks in high-resolution mass spectrometry (HRMS) data. This is essential for mapping the complex metabolic pathways of emerging synthetic cathinones like α-PHP, which produce over a dozen phase I and II metabolites [1]. Accurate identification of these hydroxylated species is the foundation for developing targeted analytical methods and understanding the drug's pharmacokinetics [2].

Application

Selection Property

Validation Focus

TPHP Exposure Biomonitoring

Urinary biomarker specificity

Cohort-level quantification accuracy

In Vitro Hepatic Metabolism

Phase I metabolite identity

Toxicokinetic clearance modeling

Wastewater-Based Epidemiology

Chemical indicator specificity

Population exposure load back-calculation

LC-MS/MS Method Validation

Distinct monoisotopic mass & MRM

Linearity, LOD, accuracy, precision

• [1] Dong, X., et al. (2021). Simultaneous determination of 14 urinary biomarkers of exposure to organophosphate flame retardants and plasticizers by LC-MS/MS. Environment International, 157, 106849. View Source
• [2] Grapp, M., et al. (2023). Toxicological Investigation of a Case Series Involving the Synthetic Cathinone α-Pyrrolidinohexiophenone (α-PHP) and Identification of Phase I and II Metabolites in Human Urine. Journal of Analytical Toxicology, 47(2), 162-174. View Source